Cas no 104211-94-1 (2,5-Pyrrolidinedione,1-[[(3a,5b)-3-hydroxy-24-oxocholan-24-yl]oxy]-)

• Product Name: 2,5-Pyrrolidinedione,1-[[(3a,5b)-3-hydroxy-24-oxocholan-24-yl]oxy]-
• CAS No: 104211-94-1
• MF: C₂₈H₄₃NO₅
• MW: 473.644728899002
• CID: 141131
• Update Time: 2025-04-19

2,5-Pyrrolidinedione,1-[[(3a,5b)-3-hydroxy-24-oxocholan-24-yl]oxy]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione,1-[[(3a,5b)-3-hydroxy-24-oxocholan-24-yl]oxy]-
• (2,5-dioxopyrrolidin-1-yl) (4R)-4-[(3R,5R,10S,13R,17S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
• lithocholyl-N-hydroxysuccinimide
• AC1L2TX9
• LCHS
• lithocholic acid 2,5-dioxo-pyrrolidin-1-yl ester
• lithocholic acid succinimidyl ester
• lithocholic acid-NHS
• lithocholic acid-N-hydroxy succinimide

• Inchi： 1S/C28H43NO5/c1-17(4-11-26(33)34-29-24(31)9-10-25(29)32)21-7-8-22-20-6-5-18-16-19(30)12-14-27(18,2)23(20)13-15-28(21,22)3/h17-23,30H,4-16H2,1-3H3/t17-,18-,19-,20?,21+,22?,23?,27+,28-/m1/s1
• InChI Key： NPZMMBWYMYQGDF-FSLOTICMSA-N
• SMILES： O[C@@H]1CC[C@@]2(C)[C@@H](C1)CCC1C2CC[C@]2(C)[C@H]([C@H](C)CCC(=O)ON3C(CCC3=O)=O)CCC21

Computed Properties

• Exact Mass: 473.31429
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 5.7

Experimental Properties

• PSA: 83.91